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molecular formula C9H9NO B185676 1H-Indole-2-methanol CAS No. 24621-70-3

1H-Indole-2-methanol

Cat. No. B185676
CAS RN: 24621-70-3
M. Wt: 147.17 g/mol
InChI Key: XEEANGGQJOWRTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06858613B2

Procedure details

To a suspension of lithium aluminum hydride (10.6 g, 264 mmol) in THF (200 mL) is added dropwise a solution of ethyl indole-2-carboxylate (50.0 g, 256 mmol) in THF (250 mL) over 25 minutes. After 3 h, water (10.6 mL) is carefully added, followed by 15% NaOH (10.6 mL), followed by additional portion of water (31.8 mL). The resulting suspension is dried (Na2SO4) and filtered through celite. After concentration under reduced pressure, the white solid (34.0 g) is crystallized from EtOAc/hexanes to give white needles for 1H-indol-2-ylmethanol. Yield 83%. HRMS (FAB) calcd for C9H9NO+H 148.0762, found 148.0771.
Name
lithium aluminum hydride
Quantity
10.6 g
Type
reactant
Reaction Step One
Name
THF
Quantity
200 mL
Type
solvent
Reaction Step One
Name
ethyl indole-2-carboxylate
Quantity
50 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
250 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
10.6 mL
Type
reactant
Reaction Step Three
Name
NaOH
Quantity
10.6 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
31.8 mL
Type
reactant
Reaction Step Five
Name
1H-indol-2-ylmethanol
Yield
83%

Identifiers

REACTION_CXSMILES
[H-].[Al+3].[Li+].[H-].[H-].[H-].[NH:7]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[CH:9]=[C:8]1[C:16](OCC)=[O:17].O.[OH-].[Na+]>C1COCC1>[NH:7]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[CH:9]=[C:8]1[CH2:16][OH:17] |f:0.1.2.3.4.5,8.9|

Inputs

Step One
Name
lithium aluminum hydride
Quantity
10.6 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
200 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
ethyl indole-2-carboxylate
Quantity
50 g
Type
reactant
Smiles
N1C(=CC2=CC=CC=C12)C(=O)OCC
Name
THF
Quantity
250 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
water
Quantity
10.6 mL
Type
reactant
Smiles
O
Step Four
Name
NaOH
Quantity
10.6 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Five
Name
water
Quantity
31.8 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The resulting suspension is dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered through celite
CONCENTRATION
Type
CONCENTRATION
Details
After concentration under reduced pressure
CUSTOM
Type
CUSTOM
Details
the white solid (34.0 g) is crystallized from EtOAc/hexanes

Outcomes

Product
Details
Reaction Time
 3 h
Name
1H-indol-2-ylmethanol
Type
product
Smiles
N1C(=CC2=CC=CC=C12)CO
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 83%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.